Cas no 2172464-27-4 (2-(tert-butoxy)carbonyl-2,8-diazaspiro4.5decane-4-carboxylic acid)

• Product Name: 2-(tert-butoxy)carbonyl-2,8-diazaspiro4.5decane-4-carboxylic acid
• CAS No: 2172464-27-4
• MF: C₁₄H₂₄N₂O₄
• MW: 284.351364135742
• CID: 5949468
• PubChem ID: 165861517
• Update Time: 2025-05-20

2-(tert-butoxy)carbonyl-2,8-diazaspiro4.5decane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,8-Diazaspiro[4.5]decane-2,4-dicarboxylic acid, 2-(1,1-dimethylethyl) ester
• 2-(tert-butoxy)carbonyl-2,8-diazaspiro4.5decane-4-carboxylic acid
• 2-[(tert-butoxy)carbonyl]-2,8-diazaspiro[4.5]decane-4-carboxylic acid
• EN300-1455678
• 2172464-27-4

• Inchi： 1S/C14H24N2O4/c1-13(2,3)20-12(19)16-8-10(11(17)18)14(9-16)4-6-15-7-5-14/h10,15H,4-9H2,1-3H3,(H,17,18)
• InChI Key： XGUHYULFIRUQGO-UHFFFAOYSA-N
• SMILES： C1C2(CCNCC2)C(C(O)=O)CN1C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 284.17360725g/mol
• Monoisotopic Mass: 284.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 437.2±45.0 °C(Predicted)
• pka: 4.19±0.20(Predicted)

Additional information on 2-(tert-butoxy)carbonyl-2,8-diazaspiro4.5decane-4-carboxylic acid

Introduction to 2-(tert-butoxy)carbonyl-2,8-diazaspiro[4.5]decane-4-carboxylic acid (CAS No. 2172464-27-4)

2-(tert-butoxy)carbonyl-2,8-diazaspiro[4.5]decane-4-carboxylic acid (CAS No. 2172464-27-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and potential biological activities. The spirocyclic framework provides a rigid and conformationally constrained structure, making it an attractive scaffold for the design and synthesis of bioactive molecules.

The chemical structure of 2-(tert-butoxy)carbonyl-2,8-diazaspiro[4.5]decane-4-carboxylic acid consists of a spirocyclic core with a diazacyclic ring and a carboxylic acid functional group. The presence of the tert-butoxycarbonyl group adds further complexity and potential for modulation of biological activity. This compound has been studied for its potential applications in various therapeutic areas, including central nervous system (CNS) disorders, cancer, and inflammatory diseases.

In recent years, there has been a growing interest in the development of spirocyclic compounds as drug candidates due to their unique properties. The rigid nature of the spirocyclic core can enhance the binding affinity and selectivity of molecules, leading to improved pharmacological profiles. Additionally, the presence of functional groups such as the carboxylic acid and tert-butoxycarbonyl group can be exploited for further derivatization and optimization.

The synthesis of 2-(tert-butoxy)carbonyl-2,8-diazaspiro[4.5]decane-4-carboxylic acid typically involves multi-step procedures that require careful control of reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to this compound, making it more accessible for research and development purposes.

In terms of biological activity, 2-(tert-butoxy)carbonyl-2,8-diazaspiro[4.5]decane-4-carboxylic acid has shown promising results in various in vitro and in vivo studies. For instance, it has been reported to exhibit potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory pathway. Additionally, preliminary studies have suggested that this compound may have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease.

The pharmacokinetic properties of 2-(tert-butoxy strong>)< strong > carbonyl strong > -2 , 8 - < strong > diazaspiro strong > [ 4 . 5 ] decane - 4 - < strong > carboxylic acid strong > have also been investigated to ensure its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its therapeutic efficacy and safety profile.

To further explore the potential applications of 2-(< strong > tert - butoxy strong > ) < strong > carbonyl strong > -2 , 8 - < strong > diazaspiro strong > [ 4 . 5 ] decane - 4 - < strong > carboxylic acid strong > , ongoing research is focused on optimizing its structure through rational drug design approaches. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict the binding modes and interactions with target proteins. These insights can guide the synthesis of more potent and selective analogs with improved pharmacological profiles.

In conclusion, 2-(< strong > tert - butoxy strong > ) < strong > carbonyl strong > -2 , 8 - < strong > diazaspiro strong > [ 4 . 5 ] decane - 4 - < strong > carboxylic acid strong > ( CAS No . 2172464 - 27 - 4 ) represents a promising lead compound with a wide range of potential therapeutic applications . Its unique structural features , combined with favorable biological activities and pharmacokinetic properties , make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research . As research in this area continues to advance , it is anticipated that this compound will play a significant role in the discovery and development of new drugs for various diseases .